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Compound of Interest

Compound Name:

4-[(4-

phenoxyphenyl)sulfonyl]morpholin

e

CAS No.: 494838-95-8

Cat. No.: B5770179

Get Quote

Executive Summary
The structural validation of 4-[(4-phenoxyphenyl)sulfonyl]morpholine relies on distinguishing

three key moieties: the morpholine ring, the central sulfonyl-substituted benzene ring, and the

terminal phenoxy group. This guide compares the resolution and utility of Chloroform-d (CDCl₃)

versus Dimethyl Sulfoxide-d₆ (DMSO-d₆) and establishes a purity profiling protocol against

common synthetic precursors.

Chemical Structure & Proton Assignment Strategy
The molecule consists of a morpholine ring attached via a sulfonyl group to a diphenyl ether

system. The electronic environment creates distinct shielding/deshielding zones.

Structure:Morpholine-N-SO₂-(C₆H₄)-O-(C₆H₅)

Predicted Spectral Assignments (Representative)
Based on substituent effects and analogous sulfonamide data.
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Proton
Group

Label
Chemical
Shift (δ,
ppm)

Multiplicity Integration
Assignment
Logic

Morpholine

O-CH₂
A 3.70 – 3.75 Triplet (t) 4H

Deshielded

by oxygen;

characteristic

morpholine

ether signal.

Morpholine

N-CH₂
B 2.95 – 3.05 Triplet (t) 4H

Shielded

relative to O-

CH₂;

diagnostic of

sulfonamide

formation.

Central Ar

(Ortho to O)
C 6.95 – 7.05 Doublet (d) 2H

Shielded by

the electron-

donating

phenoxy

oxygen.

Terminal Ar

(Ortho to O)
D 7.05 – 7.10 Doublet (d) 2H

Shielded by

ether oxygen;

overlaps

often occur

here.

Terminal Ar

(Meta/Para)
E 7.35 – 7.45 Multiplet (m) 3H

Standard

aromatic

range; less

influenced by

the ether

linkage.

Central Ar

(Ortho to

SO₂)

F 7.65 – 7.75 Doublet (d) 2H Strongly

deshielded by

the electron-

withdrawing
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sulfonyl

group.

Comparative Analysis: Solvent System Selection
The choice of solvent critically impacts spectral resolution, particularly for the morpholine ring

protons which can overlap with solvent residual peaks.

Scenario A: Chloroform-d (CDCl₃)
Performance:High Resolution.

Key Advantage: The residual solvent peak (CHCl₃) appears at 7.26 ppm, typically falling

between the aromatic signals but rarely obscuring them completely. The water peak is at

~1.56 ppm, well clear of the morpholine region.

Morpholine Clarity: The triplet splitting of the morpholine ring (A & B) is usually sharp and

well-resolved (J ≈ 4.6–5.0 Hz).

Recommendation:Primary Choice for structural characterization and purity assessment.

Scenario B: Dimethyl Sulfoxide-d₆ (DMSO-d₆)
Performance:High Solubility / Lower Resolution Risk.

Key Disadvantage: The residual water peak in DMSO-d₆ is variable but typically appears

around 3.33 ppm. This frequently overlaps with the morpholine N-CH₂ or O-CH₂ signals

(2.9–3.7 ppm range), complicating integration.

Solvent Peak: The quintet at 2.50 ppm is far upfield and does not interfere.

Recommendation: Use only if the compound is insoluble in CDCl₃. If used, ensure the

DMSO is strictly anhydrous to minimize the water signal.

Visualizing the Solvent Impact:
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Preferred: CDCl3 (Chloroform-d) Alternative: DMSO-d6

Resolution: High
Solvent Peak: 7.26 ppm

Water Peak: ~1.56 ppm
(No Interference)

Morpholine Signals:
Clear Triplets

Solubility: Excellent
Solvent Peak: 2.50 ppm

Water Peak: ~3.33 ppm
(CRITICAL OVERLAP RISK)

Morpholine Signals:
Obscured by Water

Solvent Selection Decision

Default If Insoluble

Click to download full resolution via product page

Caption: Decision matrix for solvent selection highlighting the risk of water peak overlap in

DMSO-d6.

Purity Profiling: Product vs. Precursors
To validate the success of the synthesis (typically 4-phenoxybenzenesulfonyl chloride +

morpholine), you must track specific diagnostic shifts.
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Component
Diagnostic Signal
(1H NMR)

Shift (ppm) Comparison Note

Product Morpholine N-CH₂ ~3.0

Upfield shift due to

sulfonamide

formation.

Precursor

1(Morpholine)
N-CH₂ (Free Amine) ~2.8 – 2.9

Often broader; NH

signal may be visible

(~1.8 ppm in CDCl₃).

Precursor 2(Sulfonyl

Chloride)
Ar-H (Ortho to SO₂Cl) ~7.9 – 8.0

Downfield shift

compared to product

(~7.7 ppm) due to the

strong electron-

withdrawing Cl.

Impurity(Sulfonic Acid) Acidic Proton (SO₃H) >10.0

Broad singlet;

aromatic protons shift

significantly.

Detailed Experimental Protocol
This protocol ensures reproducible, publication-quality spectra.

Materials
Analyte: ~5–10 mg of 4-[(4-phenoxyphenyl)sulfonyl]morpholine.

Solvent: 0.6 mL CDCl₃ (99.8% D) with 0.03% TMS (Tetramethylsilane) as internal standard.

Tube: 5mm precision NMR tube (Wilmad 507-PP or equivalent).

Workflow
Sample Preparation:

Weigh 5–10 mg of solid into a clean vial.

Add 0.6 mL CDCl₃.
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Critical Step: Sonicate for 30 seconds to ensure complete dissolution. Suspended

particles cause line broadening.

Filter through a cotton plug into the NMR tube if the solution is cloudy.

Acquisition Parameters (400 MHz Instrument):

Pulse Sequence: Standard 1H (zg30).

Scans (NS): 16 (sufficient for >95% purity), increase to 64 for impurity profiling.

Relaxation Delay (D1): 1.0 second (standard) or 5.0 seconds (for accurate integration).

Temperature: 298 K (25°C).

Processing:

Phasing: Apply automatic phasing, then manual correction to flatten the baseline.

Referencing: Calibrate the TMS peak to 0.00 ppm (or residual CHCl₃ to 7.26 ppm).

Integration: Integrate the morpholine O-CH₂ (3.7 ppm) as 4.00H reference.

Structural Validation Logic
The following diagram illustrates the logical flow to confirm the structure based on the spectral

data.

Acquire 1H NMR
(CDCl3)

Check 3.0-3.8 ppm
Two Triplets?

Check 6.9-7.8 ppm
9 Protons Total?

Morpholine Confirmed

Yes

Check Precursors
(Free Morpholine?)

No

Aromatic System ConfirmedYes Analyze Splitting:
AA'BB' + Mono-Sub

Click to download full resolution via product page
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Caption: Logic flow for confirming the presence of morpholine and diaryl ether moieties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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